6-ethoxy-N-(4-methoxybenzyl)-3-((4-methoxyphenyl)sulfonyl)quinolin-4-amine

• IUPAC Name: 6-ethoxy-N-[(4-methoxyphenyl)methyl]-3-(4-methoxyphenyl)sulfonylquinolin-4-amine
• InChI: InChI=1S/C26H26N2O5S/c1-4-33-21-11-14-24-23(15-21)26(28-16-18-5-7-19(31-2)8-6-18)25(17-27-24)34(29,30)22-12-9-20(32-3)10-13-22/h5-15,17H,4,16H2,1-3H3,(H,27,28)
• InChI Key: RIPYJZAEQKWUQR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C(=CN=C2C=C1)S(=O)(=O)C3=CC=C(C=C3)OC)NCC4=CC=C(C=C4)OC
• Molecular Formula: C26H26N2O5S
• Molecular Weight: 478.6 g/mol

Description

6-ethoxy-N-(4-methoxybenzyl)-3-((4-methoxyphenyl)sulfonyl)quinolin-4-amine is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of quinoline derivatives and has shown promising results in various studies.

Scientific Research Applications

Synthesis and Chemical Applications

• Solid Phase Synthesis of Heterocyclic Compounds : A study by Mazurov (2000) explored the solid phase synthesis of 5,6,7,8-tetrahydro-1H-imidazo[4,5-g]quinoxalin-6-ones, demonstrating a method for creating diverse libraries of compounds, which could potentially include derivatives of the quinoline compound (Mazurov, 2000).

• Preparation of Secondary Amines : Kurosawa, Kan, and Fukuyama (2003) described the conversion of primary amines to secondary amines through a series of reactions involving sulfonation and deprotection steps. This methodology could be applied to modify compounds like the specified quinoline derivative (Kurosawa, Kan, & Fukuyama, 2003).

Medicinal Chemistry and Pharmacological Applications

• Antibacterial Activity of Quinoxaline Derivatives : Alavi et al. (2017) investigated the synthesis of quinoxaline derivatives, including steps such as chlorosulfonation and reaction with aromatic amines, which showed significant antibacterial activity. This suggests the potential of the quinoline derivative for developing new antibacterial agents (Alavi, Mosslemin, Mohebat, & Massah, 2017).

• Anti-inflammatory and Antitubercular Agents : Research on substituted benzo[h]quinazolines and related compounds demonstrated significant anti-tubercular activity, which might extend to the quinoline derivative, highlighting its potential in treating infectious diseases (Maurya et al., 2013).

Material Science and Chemistry

• Synthesis and Characterization of Complex Molecules : The work by Journals, Vora, and Vora (2012) on quinoline-based compounds and their antibacterial, antifungal, and antitubercular activities underscores the chemical versatility and potential application of such compounds in material science for developing antimicrobial surfaces or materials (Journals, Vora, & Vora, 2012).